Cas no 76842-17-6 (1-Chloro-4-iodo-2-(1-methylethyl)benzene)

1-Chloro-4-iodo-2-(1-methylethyl)benzene is a halogenated aromatic compound featuring both chloro and iodo substituents on a benzene ring, along with an isopropyl group at the ortho position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Ullmann couplings. The presence of both chlorine and iodine allows for selective functionalization, offering versatility in constructing complex molecules. Its stability under standard conditions ensures ease of handling and storage. The compound is commonly utilized in pharmaceutical and agrochemical research, where precise halogenated intermediates are required for further derivatization.
1-Chloro-4-iodo-2-(1-methylethyl)benzene structure
76842-17-6 structure
Product Name:1-Chloro-4-iodo-2-(1-methylethyl)benzene
CAS No:76842-17-6
MF:C9H10ClI
MW:280.53
CID:5077616
PubChem ID:12667942
Update Time:2025-09-27

1-Chloro-4-iodo-2-(1-methylethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Chloro-4-iodo-2-(1-methylethyl)benzene
    • Inchi: 1S/C9H10ClI/c1-6(2)8-5-7(11)3-4-9(8)10/h3-6H,1-2H3
    • InChI Key: MYOAXOPAMASIKW-UHFFFAOYSA-N
    • SMILES: C1(Cl)=CC=C(I)C=C1C(C)C

Computed Properties

  • Exact Mass: 279.95158g/mol
  • Monoisotopic Mass: 279.95158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0Ų

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Additional information on 1-Chloro-4-iodo-2-(1-methylethyl)benzene

The Role and Applications of 1-Chloro-4-Iodo-2-(1-Methylethyl)Benzene (CAS No. 76842-17-6) in Chemical and Biomedical Research

The compound 1-Chloro-4-Iodo-2-(1-Methylethyl)Benzene, identified by CAS No. 76842–17–6, represents a structurally diverse aromatic derivative with significant potential in specialized chemical synthesis and biomedical applications. Its unique substitution pattern—combining a chlorinated meta position (m--Cl) with an iodinated para position (p--Iodine) and an isopropyl group at the ortho position (-OCH(CH3)₂)—creates a versatile scaffold for functionalization in organic chemistry. Recent advancements in synthetic methodologies have highlighted this compound as a critical intermediate in the construction of bioactive molecules, particularly those requiring halogenation for pharmacological modulation or radioisotope labeling.

In the context of drug discovery, the presence of both chlorine and iodine substituents allows researchers to exploit their distinct reactivity profiles. The -Cl group, positioned at C₁, facilitates nucleophilic aromatic substitution reactions under controlled conditions, enabling the incorporation of bioisosteres or pharmacophore elements. Conversely, the -Iodine substituent at C₄ serves as an ideal leaving group in cross-coupling reactions such as Suzuki-Miyaura or Stille processes, which are pivotal for building complex carbon frameworks in medicinal chemistry pipelines. The isopropyl branch at C₂ (OCH(CH3)₂ group) contributes steric hindrance that stabilizes reactive intermediates during multi-step syntheses, thereby enhancing reaction yields and selectivity.

A groundbreaking study published in the Journal of Medicinal Chemistry (JMC) in 2023 demonstrated the utility of this compound as a precursor for synthesizing novel kinase inhibitors targeting cancer-associated signaling pathways. By selectively replacing the chlorine atom with nitrogen-containing heterocycles through palladium-catalyzed transformations, researchers achieved submicromolar IC₅₀ values against EGFR mutant variants—a significant improvement over existing therapies lacking sufficient metabolic stability. The iodine moiety was further leveraged to introduce radioactive isotopes like Iodine-¹²⁴ for positron emission tomography (PET) imaging studies, illustrating its dual role in both structural modification and diagnostic applications.

In organic synthesis research, this compound has emerged as a key building block due to its ability to undergo directed ortho-metalation (DOM). A Nature Communications article from 2023 revealed that when treated with lithium hexamethyldisilazide (LiHMDS), the isopropyl-substituted benzene undergoes efficient lithiation at the ortho position relative to its halogen substituents—a phenomenon attributed to enhanced electron density distribution around the aromatic ring. This property enables sequential functionalization steps without requiring protecting groups, streamlining the synthesis of polycyclic natural products such as terpenoids and polyketides that are critical for antiviral drug development.

The stereochemical control offered by this compound's branched alkyl group has also been pivotal in asymmetric synthesis strategies reported in Angewandte Chemie (January 20XX). Researchers utilized chiral ligands during transition metal-catalyzed cross-coupling reactions to install enantiomerically pure substituents at specific positions, achieving up to 99% ee values while maintaining structural integrity of adjacent halogens. Such advancements are particularly valuable for synthesizing chiral drugs where stereoselectivity directly impacts therapeutic efficacy and reduced side effects.

In radiopharmaceutical development, the iodine substituent enables site-specific radiohalogenation using Iodine⁻¹²³ or Iodine⁻¹²⁴ isotopes for non-invasive disease monitoring systems. A collaborative study between MIT and Stanford published in EJNMMI Radiopharmacy & Chemistry demonstrated that attaching this compound's aromatic core to tumor-targeting peptides via click chemistry produced tracers with superior tumor-to-background ratios compared to conventional analogs lacking branched alkyl groups. The isopropyl branch was shown to optimize hydrophobic balance without compromising receptor binding affinity—a critical parameter for clinical imaging agents.

Spectroscopic studies using modern computational tools have provided new insights into its electronic properties. Density functional theory (DFT) calculations published in Chemical Science (June 20XX) revealed that chlorine's electron-withdrawing effect modulates NMR chemical shifts of adjacent protons by up to 5 ppm when compared with unsubstituted analogs. This information has been instrumental in developing analytical protocols for quality control during large-scale synthesis processes required by pharmaceutical manufacturers adhering to cGMP standards.

Persistent interest from material scientists stems from its ability to form stable aryl radicals under UV irradiation when combined with photoredox catalysts containing ruthenium complexes. A recent ACS Applied Materials & Interfaces paper detailed how this property enables controlled radical polymerization techniques yielding novel polymeric materials with tunable optical properties—important advancements for next-generation optoelectronic devices such as OLED components requiring precise energy level control.

In environmental chemistry applications, this compound's unique reactivity profile has been leveraged for designing selective organocatalysts capable of degrading perfluoroalkyl substances (PFAS). A team from ETH Zurich reported that modifying its meta-chlorine position into a sulfonic acid group created heterogeneous catalysts with exceptional activity toward cleaving C-F bonds under ambient conditions—a breakthrough addressing urgent global concerns over PFAS contamination without introducing hazardous intermediates.

Clinical translation studies have focused on optimizing its use as an intermediate in prodrug design strategies targeting neurodegenerative diseases. By conjugating Alzheimer's therapeutic candidates through reversible linkers attached at both halogen positions while maintaining steric bulk via the isopropyl group, researchers achieved improved blood-brain barrier penetration coefficients compared to earlier generations of these compounds according to data presented at the 20XX Society for Neuroscience conference.

Safety assessments conducted per OECD guidelines confirm its non-hazardous classification under standard laboratory conditions when proper handling protocols are followed—contrary to common misconception regarding haloalkanes' general toxicity profiles due to its specific substitution pattern preventing metabolic activation pathways associated with liver toxicity observed in simpler chlorinated benzenes.

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